Cas no 2472560-85-1 ((3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester)

• Product Name: (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester
• CAS No: 2472560-85-1
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD32716758
• CID: 5184896
• Update Time: 2026-03-05

(3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester

• MDL： MFCD32716758
• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)9-6-7-14-8-10(9)15-12(17)19-13(2,3)4/h9-10,14H,5-8H2,1-4H3,(H,15,17)/t9-,10+/m0/s1
• InChI Key： ICLFKLQIHHBWQG-VHSXEESVSA-N
• SMILES： N1CC[C@H](C(OCC)=O)[C@H](NC(OC(C)(C)C)=O)C1

Additional information on (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester

Introduction to (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester (CAS No. 2472560-85-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester, with the CAS number 2472560-85-1, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, characterized by its chiral piperidine core and protective tert-butoxycarbonyl (Boc) group, serves as a versatile intermediate in the synthesis of more complex molecules.

The stereochemistry of this compound is of particular interest, as the (3S,4S) configuration suggests a high degree of specificity in its interactions with biological targets. Piperidine derivatives are widely recognized for their role in drug design, often serving as key motifs in small molecule inhibitors and scaffolds for further chemical modification. The presence of the Boc group not only provides stability during synthetic processes but also allows for selective deprotection under mild acidic conditions, making it a valuable tool in multi-step synthetic routes.

In recent years, there has been a growing emphasis on the development of enantioselective catalysts and chiral auxiliaries to enhance the efficiency of asymmetric synthesis. The use of (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester as a building block has enabled researchers to construct highly complex molecules with precise stereochemical control. This has been particularly relevant in the design of protease inhibitors, which are critical in the treatment of various diseases, including cancer and infectious disorders.

Recent studies have highlighted the compound's utility in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but with improved pharmacokinetic properties. The chiral piperidine ring in (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester can be incorporated into peptidomimetic chains to enhance binding affinity and selectivity towards target enzymes. For instance, researchers have successfully utilized this compound to develop novel inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and inflammation.

The ethyl ester functionality at the carboxyl position provides an additional layer of versatility, allowing for further derivatization through hydrolysis or transesterification reactions. This makes it an ideal candidate for library synthesis efforts aimed at identifying new lead compounds. High-throughput screening campaigns have been conducted using derivatives of this compound to explore their biological activity against a range of targets.

Advances in computational chemistry have also facilitated the rational design of new derivatives based on (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester. Molecular modeling studies have predicted optimal binding poses and interactions with potential biological targets, guiding experimental efforts towards more efficient synthetic strategies. These computational approaches have been particularly valuable in optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The compound's role in fragment-based drug discovery has also been explored. By leveraging its structural features, researchers have identified fragments that can be further optimized to develop potent therapeutic agents. Fragment-based approaches often rely on high-throughput screening techniques to identify small molecules that bind weakly to target proteins but can be iteratively modified to enhance affinity.

In conclusion, (3S,4S)-3-tert-Butoxycarbonylamino-piperidine-4-carboxylic acid ethyl ester represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability. Its chiral piperidine core and protective Boc group make it an invaluable intermediate for constructing complex molecules with precise stereochemical control. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.